Cas no 2394-00-5 (Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI))

Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI) structure
2394-00-5 structure
Product Name:Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI)
CAS No:2394-00-5
MF:C15H16O4S2
MW:324.415142059326
CID:271249
PubChem ID:275691
Update Time:2025-04-19

Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-[methylenebis(sulfonyl)]bis[3-methyl- (9CI)
    • 1-methyl-3-[(3-methylphenyl)sulfonylmethylsulfonyl]benzene
    • NSC122664
    • 2394-00-5
    • DTXSID10298355
    • 1,1'-(methanediyldisulfonyl)bis(3-methylbenzene)
    • NSC-122664
    • SCHEMBL3256506
    • Inchi: 1S/C15H16O4S2/c1-12-5-3-7-14(9-12)20(16,17)11-21(18,19)15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3
    • InChI Key: IVCKPVXMLYBDOM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C)C=1)(CS(C1C=CC=C(C)C=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 324.04908
  • Monoisotopic Mass: 324.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.298
  • Boiling Point: 580.1°C at 760 mmHg
  • Flash Point: 387.4°C
  • Refractive Index: 1.578
  • PSA: 68.28
  • LogP: 4.67010
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